2-(1-Methylpropyl)-thiazole
2-(1-Methylpropyl)-thiazole
2-(1-Methylpropyl)thiazole, also known as 2-sec-butylthiazole or fema 3372, belongs to the class of organic compounds known as thiazoles. These are heterocyclic compounds containing a five-member aromatic ring made up of one sulfur atom, one nitrogen, and three carbon atoms. 2-(1-Methylpropyl)thiazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-(1-methylpropyl)thiazole is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
18277-27-5
VCID:
VC0099564
InChI:
InChI=1S/C7H11NS/c1-3-6(2)7-8-4-5-9-7/h4-6H,3H2,1-2H3
SMILES:
CCC(C)C1=NC=CS1
Molecular Formula:
C7H11NS
Molecular Weight:
141.24 g/mol
2-(1-Methylpropyl)-thiazole
CAS No.: 18277-27-5
Main Products
VCID: VC0099564
Molecular Formula: C7H11NS
Molecular Weight: 141.24 g/mol
CAS No. | 18277-27-5 |
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Product Name | 2-(1-Methylpropyl)-thiazole |
Molecular Formula | C7H11NS |
Molecular Weight | 141.24 g/mol |
IUPAC Name | 2-butan-2-yl-1,3-thiazole |
Standard InChI | InChI=1S/C7H11NS/c1-3-6(2)7-8-4-5-9-7/h4-6H,3H2,1-2H3 |
Standard InChIKey | MHJSWOZJMPIGJQ-UHFFFAOYSA-N |
SMILES | CCC(C)C1=NC=CS1 |
Canonical SMILES | CCC(C)C1=NC=CS1 |
Density | 0.998-1.003 |
Physical Description | Colourless liquid; raw, green, herbaceous odou |
Description | 2-(1-Methylpropyl)thiazole, also known as 2-sec-butylthiazole or fema 3372, belongs to the class of organic compounds known as thiazoles. These are heterocyclic compounds containing a five-member aromatic ring made up of one sulfur atom, one nitrogen, and three carbon atoms. 2-(1-Methylpropyl)thiazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-(1-methylpropyl)thiazole is primarily located in the membrane (predicted from logP). |
Solubility | Slightly soluble water; Soluble in fats Miscible at room temperature (in ethanol) |
PubChem Compound | 519539 |
Last Modified | Nov 11 2021 |
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